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Compound of Interest

Compound Name: Sodium hexafluorophosphate

Cat. No.: B108198 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

sodium hexafluorophosphate (NaPF₆). Adherence to these guidelines is critical to ensure a

safe laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with sodium hexafluorophosphate?

A1: Sodium hexafluorophosphate is a corrosive material that can cause severe skin burns

and eye damage.[1][2][3][4][5] It is harmful if swallowed, inhaled, or in contact with skin.[1][4][5]

[6] The dust can cause irritation to the respiratory tract.[7] It is also hygroscopic, meaning it

absorbs moisture from the air.[2][7] Upon decomposition, it can release hazardous substances

like hydrogen fluoride gas, oxides of phosphorus, and phosphine.[2][7][8]

Q2: What personal protective equipment (PPE) is required when handling sodium
hexafluorophosphate?

A2: Appropriate PPE is mandatory to prevent exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.[5][7][8][9]

Skin Protection: Chemical-resistant gloves (e.g., rubber gloves) and protective clothing to

prevent skin contact.[1][2][7][8]
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Respiratory Protection: A NIOSH/MSHA-approved respirator should be used, especially

when engineering controls are insufficient or if irritation is experienced.[2][7] Work should

ideally be conducted in a chemical fume hood.[7][8]

Q3: How should sodium hexafluorophosphate be stored?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7] It should be

kept away from incompatible materials such as acids and strong oxidizing agents.[1][2][6]

Protect the container from moisture.[7][8]

Q4: What should I do in case of a small spill?

A4: For small spills, you should:

Wear the appropriate personal protective equipment (PPE).[7]

Isolate the spill area and ensure adequate ventilation.[1]

Carefully sweep or vacuum up the material, avoiding dust generation, and place it into a

suitable, labeled disposal container.[1][7][8]

Clean the spill area thoroughly.

Q5: What are the signs and symptoms of exposure?

A5: Exposure can lead to irritation of the eyes, skin, and respiratory system.[7] Ingestion can

cause severe swelling and damage to the digestive tract.[1][2] Inhalation may lead to coughing,

shortness of breath, headache, and nausea.[1] One of the significant risks is that the fluoride

ion can reduce serum calcium levels, potentially leading to fatal hypocalcemia.[1]
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Issue Possible Cause Solution

Caking or clumping of the

powder

Absorption of moisture from

the air (hygroscopic nature).

Ensure the container is always

tightly sealed when not in use.

Store in a desiccator or a dry

box if available.

Irritation of eyes, nose, or

throat during handling

Inadequate ventilation or

improper handling leading to

dust inhalation.

Always handle sodium

hexafluorophosphate within a

certified chemical fume hood.

[7][8] Ensure your PPE,

especially respiratory and eye

protection, is worn correctly.

Skin redness or irritation after

handling

Direct skin contact with the

chemical.

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes

and remove contaminated

clothing.[2][7][10] For severe

exposure, apply 2.5% calcium

gluconate gel.[1] Seek medical

attention.[1][7]

Accidental ingestion

Improper laboratory practices

(e.g., eating or drinking in the

lab).

Do NOT induce vomiting.[1][2]

[7] If the person is conscious,

rinse their mouth with water

and have them drink 2-4 cups

of milk or water.[7] Seek

immediate medical attention.

[1][2][7]
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Parameter Value Source

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal,

Inhalation), Skin

Corrosion/Irritation 1B, Serious

Eye Damage 1

[4][5]

Signal Word Danger [1][2][3][4]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled. H314: Causes

severe skin burns and eye

damage.

[1][6]

NFPA Rating (estimated)
Health: 2; Flammability: 0;

Instability: 0
[7]

Experimental Protocols: Emergency Procedures
First Aid for Eye Contact:

Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[7][10]

Remove contact lenses if present and easy to do so. Continue rinsing.[1][2][10]

Seek immediate medical attention.[1][2][7][10]

First Aid for Skin Contact:

Immediately remove all contaminated clothing.[1][2]

Wash the affected skin with plenty of soap and water for at least 15 minutes.[2][7][10]

For significant exposure, it is recommended to administer topical 2.5% calcium gluconate

gel.[1]

Seek immediate medical attention.[1][2][7]
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First Aid for Inhalation:

Move the individual to fresh air immediately.[1][7][10]

If breathing is difficult, provide oxygen.[1][7]

If breathing has stopped, begin artificial respiration. Do not use mouth-to-mouth

resuscitation.[7]

Seek immediate medical attention.[1][7][10]

First Aid for Ingestion:

Do NOT induce vomiting.[1][2][7]

If the person is conscious and alert, rinse their mouth with water and give them 2-4 cupfuls of

milk or water to drink.[7]

Never give anything by mouth to an unconscious person.[7][9]

Seek immediate medical attention.[1][2][7]

Visual Guides

Preparation Containment & Cleanup Disposal & Decontamination

Spill Occurs Assess Spill Size
and Risk

Don Appropriate
PPE Isolate Spill Area Ensure Adequate

Ventilation
Clean Up Spill
(Avoid Dust)

Place in Labeled
Disposal Container

Decontaminate
Area

Dispose of Waste
Properly

Click to download full resolution via product page

Caption: Workflow for responding to a sodium hexafluorophosphate spill.
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Caption: First aid decision pathway following an exposure event.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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